N-(4-chloro-3-methylphenyl)-2-piperazin-1-ylacetamide

• IUPAC Name: N-(4-chloro-3-methylphenyl)-2-piperazin-1-ylacetamide
• InChI: InChI=1S/C13H18ClN3O/c1-10-8-11(2-3-12(10)14)16-13(18)9-17-6-4-15-5-7-17/h2-3,8,15H,4-7,9H2,1H3,(H,16,18)
• InChI Key: ZFLWFFGHBLRKGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CN2CCNCC2)Cl
• Molecular Formula: C13H18ClN3O
• DSSTOX Substance ID: DTXSID301233368
• Molecular Weight: 267.75 g/mol
• CAS RN: 1098340-16-9

Description

N-(4-chloro-3-methylphenyl)-2-piperazin-1-ylacetamide, also known as 4-chloro-3-methylphenyl-2-piperazin-1-ylacetamide (CMPPA), is an organic compound that has been studied for its potential applications in various scientific research fields. CMPPA is a small molecule that has been used in the synthesis of other compounds, as well as in the development of drugs and other compounds for use in laboratory experiments. CMPPA has been found to have a variety of biochemical and physiological effects, as well as a number of advantages and limitations for use in laboratory experiments.

Scientific Research Applications

Anti-inflammatory Properties

A study demonstrated the design, synthesis, and evaluation of compounds at the human histamine H4 receptor (H4R), identifying potent H4R ligands with significant anti-inflammatory properties in vivo. This research suggests the potential of these compounds for treating inflammatory conditions, highlighting the role of structure-activity relationships in developing new therapeutic agents (Smits et al., 2008).

Synthesis of Flunarizine

Flunarizine, a well-known calcium channel blocker with vasodilating effects and antihistamine activity, was synthesized through regioselective metal-catalyzed amination, showcasing an industrial approach to producing this drug. This study underscores the importance of innovative manufacturing processes in drug production (Shakhmaev et al., 2016).

Antidepressant and Antianxiety Activities

A novel series of compounds exhibited promising antidepressant and antianxiety activities, as evidenced by behavioral tests in mice. This research contributes to the development of new therapeutic options for mental health conditions, emphasizing the therapeutic potential of structurally diverse chemical compounds (Kumar et al., 2017).

Anticancer Activity

A series of novel compounds showed significant in vitro anticancer activity against various human cancer cell lines, supported by molecular docking studies. These findings offer insights into the development of new anticancer drugs and the importance of targeting specific molecular pathways (Boddu et al., 2018).

Acetylcholinesterase Inhibitors

The study focused on the synthesis of thiazole-piperazine derivatives as potent inhibitors of acetylcholinesterase, indicating potential applications in treating neurodegenerative diseases like Alzheimer's. This research highlights the critical role of enzyme inhibition in therapeutic strategies (Yurttaş et al., 2013).

ACAT-1 Inhibition for Disease Treatment

A compound was identified as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), with significant selectivity and oral absorption. This research points to potential treatments for diseases involving ACAT-1 overexpression, emphasizing the therapeutic benefits of targeting specific enzymes (Shibuya et al., 2018).